ethyl 3-(4-chloro-1H-indol-3-yl)-3-cyanopropanoate
Overview
Description
Ethyl 3-(4-chloro-1H-indol-3-yl)-3-cyanopropanoate, commonly known as 3-chloro-1H-indole-3-carboxylic acid ethyl ester, is an aromatic compound that is widely used in the synthesis of various organic compounds. It is a colorless solid that is insoluble in water but soluble in polar organic solvents. It is a versatile starting material for the synthesis of a variety of compounds, including drugs, dyes, and fragrances.
Scientific Research Applications
3-chloro-1H-indole-3-carboxylic acid ethyl ester is a versatile compound that has many applications in scientific research. It is used as a starting material for the synthesis of various organic compounds, including drugs, dyes, and fragrances. Additionally, it is used as a reagent in various organic reactions, such as the Grignard reaction, the Wittig reaction, and the Knoevenagel condensation.
Mechanism of Action
3-chloro-1H-indole-3-carboxylic acid ethyl ester is a versatile starting material for the synthesis of various organic compounds. In the presence of a catalyst, such as piperidine or triethylamine, the compound undergoes a nucleophilic substitution reaction in which the ethyl cyanoacetate is replaced by the 4-chloro-3-methylindole. This reaction yields the desired product in high yield.
Biochemical and Physiological Effects
3-chloro-1H-indole-3-carboxylic acid ethyl ester does not have any known biochemical or physiological effects. As such, it is not known to have any direct effect on the body.
Advantages and Limitations for Lab Experiments
3-chloro-1H-indole-3-carboxylic acid ethyl ester has several advantages for use in laboratory experiments. It is a versatile starting material for the synthesis of various organic compounds, and it is relatively easy to obtain and store. Additionally, it is relatively stable and can be used in a variety of organic reactions. However, it is insoluble in water and can be difficult to work with in aqueous solutions.
Future Directions
Given its versatility, 3-chloro-1H-indole-3-carboxylic acid ethyl ester has a number of potential future applications. It could be used as a starting material for the synthesis of a variety of organic compounds, including drugs, dyes, and fragrances. Additionally, it could be used as a reagent in various organic reactions, such as the Grignard reaction, the Wittig reaction, and the Knoevenagel condensation. Furthermore, it could be used in the development of new catalysts for organic reactions. Finally, it could be used in the development of new materials, such as polymers and nanomaterials.
Synthesis Methods
3-chloro-1H-indole-3-carboxylic acid ethyl ester is typically synthesized by reacting ethyl cyanoacetate with 4-chloro-3-methylindole. This reaction is typically carried out at temperatures of around 100°C in the presence of a catalyst, such as piperidine or triethylamine. The reaction yields the desired product in high yield.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for ethyl 3-(4-chloro-1H-indol-3-yl)-3-cyanopropanoate involves the reaction of ethyl cyanoacetate with 4-chloro-1H-indole-3-carbaldehyde, followed by a Knoevenagel condensation with malononitrile. The resulting product is then esterified with ethanol to yield the final compound.", "Starting Materials": [ "Ethyl cyanoacetate", "4-chloro-1H-indole-3-carbaldehyde", "Malononitrile", "Ethanol" ], "Reaction": [ "Step 1: Ethyl cyanoacetate is reacted with 4-chloro-1H-indole-3-carbaldehyde in the presence of a base such as sodium methoxide to yield ethyl 3-(4-chloro-1H-indol-3-yl)-3-oxopropanoate.", "Step 2: The resulting product from step 1 is then reacted with malononitrile in the presence of a base such as potassium carbonate to undergo Knoevenagel condensation, yielding ethyl 3-(4-chloro-1H-indol-3-yl)-3-cyanopropanoate.", "Step 3: The final step involves esterification of the product from step 2 with ethanol in the presence of a catalyst such as sulfuric acid to yield ethyl 3-(4-chloro-1H-indol-3-yl)-3-cyanopropanoate." ] } | |
CAS RN |
82789-68-2 |
Product Name |
ethyl 3-(4-chloro-1H-indol-3-yl)-3-cyanopropanoate |
Molecular Formula |
C14H13ClN2O2 |
Molecular Weight |
276.7 |
Purity |
95 |
Origin of Product |
United States |
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